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These application notes provide a comprehensive overview and detailed protocols for

conducting experimental feeding studies with Zilpaterol hydrochloride (ZH) in steers. The

information is intended to guide the design, execution, and data interpretation of such studies,

ensuring scientific rigor and adherence to best practices.

Introduction to Zilpaterol Hydrochloride
Zilpaterol hydrochloride is a β2-adrenergic agonist approved for use in cattle to enhance

growth performance and carcass leanness.[1][2][3] Marketed under the brand name Zilmax®, it

is typically administered to finishing beef cattle during the final 20 to 40 days of the feeding

period.[4][5] Its mechanism of action involves binding to β-adrenergic receptors, primarily in

muscle and fat tissues. This interaction stimulates protein synthesis and reduces protein

degradation in muscle, while in adipose tissue, it increases lipolysis (fat breakdown) and

decreases lipogenesis (fat synthesis).[4][6][7] The net effect is a repartitioning of nutrients

towards muscle accretion and away from fat deposition, resulting in improved feed efficiency,

increased muscle mass, and leaner carcasses.[4][7][8]

Experimental Design Considerations
Effective experimental design is crucial for obtaining reliable and interpretable data in Zilpaterol

feeding studies. The following are key considerations:
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Animal Selection: Steers should be of similar age, weight, and genetic background to

minimize variability.[8][9] The number of animals per treatment group should be sufficient to

provide adequate statistical power.

Treatment Groups: At a minimum, a study should include a control group (no Zilpaterol) and

one or more treatment groups receiving Zilpaterol at a specified dosage.[10][11]

Dosage and Administration: The recommended dosage of Zilpaterol hydrochloride is 0.15 mg

per kg of body weight per day, which is typically achieved by incorporating it into the feed at

a concentration of 7.56 g/ton of diet dry matter.[4][5]

Feeding Duration: Zilpaterol is typically fed for the last 20 to 40 days of the finishing period.

[4][5][12]

Withdrawal Period: A mandatory withdrawal period is required before slaughter to ensure

that drug residues in the tissues fall below established tolerance levels. The standard

withdrawal period for Zilpaterol is 3 days.[1][4][5] Studies may investigate the effects of

extended withdrawal periods.[11][13][14]

Diet: All animals should be fed a consistent basal diet throughout the study, with the only

difference between treatment groups being the inclusion of Zilpaterol. The diet composition

should be representative of typical feedlot finishing rations.[8]

Data Collection: A comprehensive data collection plan should be established, including

measurements of feed intake, body weight, and carcass characteristics.

Summarized Quantitative Data from Zilpaterol
Feeding Studies
The following tables summarize the typical effects of Zilpaterol hydrochloride supplementation

on the performance and carcass characteristics of finishing steers. The values presented are

indicative and can vary based on factors such as breed, diet, and specific study conditions.

Table 1: Effects of Zilpaterol on Feedlot Performance
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Parameter Control Zilpaterol-Fed Percentage Change

Average Daily Gain

(ADG), kg/day
1.1 - 1.3 1.3 - 1.59 +18% to +36%

Dry Matter Intake

(DMI), kg/day
No significant change

No significant change

or slight decrease
~0% to -6.2%

Feed Efficiency

(Gain:Feed)
Varies Improved +21% to +28%

Data compiled from multiple sources.[4][12][15][16][17]

Table 2: Effects of Zilpaterol on Carcass Characteristics

Parameter Control Zilpaterol-Fed Absolute Change

Hot Carcass Weight

(HCW), kg
Varies Increased +11 to +16.4 kg

Dressing Percentage,

%
Varies Increased +1.5 percentage units

Loin Muscle Area

(Ribeye Area), cm²
Varies Increased +6.37 to +8.23 cm²

12th-Rib Fat

Thickness, cm
Varies

No significant change

or decreased
~0 to slight decrease

Yield Grade Varies Improved (Lower) Decreased

Marbling Score Varies Decreased Decreased

Data compiled from multiple sources.[9][12][15][16][18]

Experimental Protocols
General Animal Management and Feeding Protocol
This protocol outlines the standard procedures for a Zilpaterol feeding study in steers.
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Animal Acclimation: Upon arrival at the research facility, allow steers a minimum of 14 days

to acclimate to the new environment and diet before the start of the experiment.

Randomization: Randomly assign steers to treatment groups (e.g., Control, Zilpaterol-fed)

based on initial body weight to ensure a balanced distribution.[10][11]

Housing: House steers in individual or small-group pens to allow for accurate monitoring of

individual feed intake.

Diet Preparation:

Prepare a common basal finishing diet for all animals.

For the Zilpaterol group(s), incorporate Zilpaterol hydrochloride into the diet at the desired

concentration (e.g., 8.33 mg/kg of dietary dry matter).[12] This is often done by creating a

premix that is then thoroughly mixed into the total mixed ration.[19]

Feeding:

Provide ad libitum access to feed and fresh water throughout the study.[17]

Feed animals once or twice daily at the same time each day.

Record daily feed offered and any feed refusals for each pen or individual animal to

determine dry matter intake.

Zilpaterol Feeding Period: Administer the Zilpaterol-supplemented diet for a period of 20 to

40 consecutive days at the end of the finishing phase.[4][5][12]

Withdrawal Period: Discontinue the Zilpaterol-supplemented diet and provide the basal diet

for a minimum of 3 days prior to slaughter.[1][4][5]

Data Collection (Live Animal):

Measure individual body weights at the beginning of the study, at regular intervals (e.g.,

every 14 days), and at the end of the study (prior to slaughter).[19][20]

Calculate average daily gain (ADG), dry matter intake (DMI), and feed efficiency (G:F).
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Carcass Data Collection Protocol
Slaughter and Dressing: Following the withdrawal period, transport the steers to a licensed

abattoir for slaughter according to standard industry practices.

Hot Carcass Weight (HCW): Record the hot carcass weight immediately after dressing.[5]

Chilling: Chill the carcasses for approximately 48 hours at 2-4°C.[5]

Carcass Measurements: After chilling, collect the following data:

Loin Muscle Area (LMA): Measure the area of the longissimus dorsi muscle at the 12th rib.

[15]

12th-Rib Fat Thickness: Measure the fat thickness over the loin muscle at the 12th rib.[4]

Kidney, Pelvic, and Heart (KPH) Fat: Estimate the percentage of carcass weight

composed of KPH fat.

Marbling Score: Evaluate the amount of intramuscular fat in the loin muscle at the 12th rib

using USDA standards.[15]

USDA Yield Grade: Calculate the USDA yield grade based on HCW, LMA, 12th-rib fat

thickness, and KPH fat percentage.[18]

Dressing Percentage: Calculate as (Hot Carcass Weight / Final Live Weight) x 100.[15]

Tissue Sample Collection and Analysis for Residue
Levels

Sample Collection: During slaughter, collect tissue samples (e.g., muscle, liver, kidney, fat)

from a subset of animals from each treatment group.

Sample Handling: Immediately chill the samples and then freeze them at -20°C or lower until

analysis.

Residue Analysis:
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Employ validated analytical methods, such as liquid chromatography-tandem mass

spectrometry (LC-MS/MS), to quantify Zilpaterol residues in the collected tissues.[21][22]

The analytical procedure typically involves sample homogenization, extraction, and

purification prior to instrumental analysis.[21][23]
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Caption: Zilpaterol signaling cascade in bovine muscle cells.

Experimental Workflow for a Zilpaterol Feeding Study
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Caption: Typical workflow for a Zilpaterol feeding study in steers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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